(5-Bromooctan-4-yl)cyanamide

• CAS No.: 90304-08-8
• Molecular Formula: C9H17BrN2
• Molecular Weight: 233.15 g/mol
• IUPAC Name: 5-bromooctan-4-ylcyanamide
• InChI: InChI=1S/C9H17BrN2/c1-3-5-8(10)9(6-4-2)12-7-11/h8-9,12H,3-6H2,1-2H3
• InChI Key: ZFDOUSYBOCMGEB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(CCC)Br)NC#N

Description

(5-Bromooctan-4-yl)cyanamide is a synthetic cyanamide derivative characterized by a brominated octane backbone with a cyanamide functional group (-NHCN) at the 4-position. Cyanamides are nitrogen-rich compounds with applications in agrochemicals, pharmaceuticals, and organic synthesis. While natural cyanamides, such as those found in Vicia villosa subsp. varia, are biosynthesized from precursors like L-canavanine (a non-proteinogenic amino acid), synthetic derivatives like (5-Bromooctan-4-yl)cyanamide are typically engineered for enhanced stability, bioavailability, or reactivity .

Comparison with Similar Compounds

Comparison with Similar Cyanamide Derivatives

Cyanamides and their derivatives exhibit structural and functional diversity. Below is a comparative analysis of (5-Bromooctan-4-yl)cyanamide with key analogs:

Hydrogen Cyanamide (H₂NCN)

• Structure : Simplest cyanamide, lacking alkyl or halogen substituents.
• Applications : Widely used as a plant dormancy-breaking agent in agriculture (e.g., in Erger® and Syncron® formulations) .
• Hydrogen cyanamide’s high aqueous solubility limits its persistence in biological systems, whereas the brominated derivative’s hydrophobicity may prolong activity .

L-Canavanine

• Structure: Guanidinooxy amino acid (non-proteinogenic) found in legumes.
• Role: Natural precursor to cyanamide in Vicia villosa; contains a guanidino group structurally analogous to cyanamide’s -NHCN moiety .
• Key Differences: L-Canavanine serves as a biosynthetic precursor to cyanamide in plants, while (5-Bromooctan-4-yl)cyanamide is entirely synthetic. L-Canavanine’s metabolic conversion to cyanamide involves enzymatic cleavage of the guanidino group, a pathway absent in synthetic derivatives .

Nitrogen-Based Agrochemicals (e.g., Erger® + Activ Erger®)

• Composition: Nitrite salts and amino acids (high nitrogen content).
• Function : Promote endodormancy release in crops, similar to hydrogen cyanamide .
• Key Differences: Synthetic cyanamides like (5-Bromooctan-4-yl)cyanamide may offer targeted activity due to tailored substituents, whereas nitrogen-based formulations rely on broad nitrogen release.

Structural and Functional Data

Compound	Molecular Formula	Key Functional Groups	Bioactivity/Applications	Source/Origin
(5-Bromooctan-4-yl)cyanamide	C₉H₁₆BrN₂	-NHCN, Br-substituted alkane	Synthetic agrochemical candidate	Synthetic
Hydrogen Cyanamide	CH₂N₂	-NHCN	Dormancy-breaking agent	Natural/Synthetic
L-Canavanine	C₅H₁₂N₄O₃	Guanidinooxy group	Cyanamide precursor in plants	Natural (Legumes)
Erger® + Activ Erger®	Nitrite salts/amino acids	-NO₂, -NH₂	Nitrogen-based dormancy regulators	Synthetic formulations

Research Findings and Mechanistic Insights

• Biosynthetic Pathways : Natural cyanamide in Vicia villosa is derived from L-canavanine via enzymatic degradation, confirmed by ¹⁵N-labeling experiments . In contrast, synthetic cyanamides like (5-Bromooctan-4-yl)cyanamide lack such pathways and require chemical synthesis.
• Toxicity and Efficacy : Hydrogen cyanamide’s toxicity has driven demand for alternatives. While nitrogen-based agrochemicals (Table 1 in ) are safer, brominated cyanamides may offer a balance between efficacy and reduced environmental impact due to controlled release mechanisms.